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Compound of Interest

Compound Name: Formetanate hydrochloride

Cat. No.: B1673543 Get Quote

Essential Safety and Handling Guide for
Formetanate Hydrochloride
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Formetanate hydrochloride in a laboratory setting. It is

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory practices and minimize exposure risks.

Chemical Identifier:

Name: Formetanate hydrochloride

CAS Number: 23422-53-9

Hazard Class: 6.1 (Poison)[1]

UN Number: 2811[2]

Hazard Summary: Formetanate hydrochloride is a carbamate pesticide that acts as a

cholinesterase inhibitor.[3][4] It is fatal if swallowed or inhaled and may cause an allergic skin

reaction.[5] The substance is very toxic to aquatic life with long-lasting effects.[5]

Quantitative Exposure Limits and Physical Data
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For quick reference, the following table summarizes key quantitative data for Formetanate
hydrochloride.

Parameter Value Reference

Molecular Weight 257.72 g/mol [5]

Decomposition Temperature ~ 201 °C [2]

Permissible Exposure Limits

(Tolerances on raw agricultural

commodities)

2 ppm to 5 ppm on various

fruits
[6]

Spill Isolation Distance (Solids)
At least 25 meters (75 feet) in

all directions
[1][7]

Spill Isolation Distance

(Liquids)

At least 50 meters (150 feet) in

all directions
[1][7]

Emergency Evacuation (Fire)
800 meters (1/2 mile) in all

directions
[1]

Operational Plan: From Receipt to Disposal
This section outlines a step-by-step protocol for the safe handling and management of

Formetanate hydrochloride within a laboratory environment.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Storage: Store in a cool, dry, well-ventilated, and locked area.[5] Keep the container tightly

sealed and in its original packaging.[3] Store separately from foodstuffs, beverages, and

feed.[5]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Formetanate hydrochloride:

Respiratory Protection:
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For brief exposure or low concentrations, use a NIOSH/MSHA-approved respiratory filter

device.[5]

For intensive or longer exposure, or when dusts are generated, a self-contained breathing

apparatus (SCBA) is required.[5]

Hand Protection: Wear appropriate chemical-resistant gloves.[8]

Eye Protection: Wear safety glasses with side-shields or goggles.[8] Contact lenses should

not be worn.[8]

Body Protection: Wear a long-sleeved shirt, long pants, and a lab coat.[4] For tasks with a

higher risk of exposure, chemical-resistant coveralls are necessary.[4] Store protective

clothing separately.[5]

Handling and Experimental Procedures
Designated Area: All work with Formetanate hydrochloride should be conducted in a

designated area, preferably within a chemical fume hood.[8]

Avoid Dust and Aerosols: Handle the substance carefully to prevent the formation of dust

and aerosols.[5] Do not breathe dust.[4]

Hygiene: Wash hands thoroughly after handling and before breaks, eating, drinking, or

smoking.[4][5] Do not eat, drink, or smoke in the work area.

Spill Management
Evacuate: Immediately evacuate non-essential personnel from the spill area.[8]

Isolate: Isolate the hazard area and deny entry.[1][7] Stay upwind and out of low areas.[1][7]

PPE: Don appropriate PPE, including respiratory protection, before entering the spill area.

For emergency situations, a fully-encapsulating, chemical-resistant suit and SCBA are

recommended.[1][7]

Containment and Cleanup:
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Do not touch spilled material.[1][7]

Carefully sweep up the solid material.[8]

Absorb any liquid with inert material such as sand, diatomite, or universal binders.[5]

Place the spilled material and any contaminated absorbents into a designated, labeled

container for hazardous waste disposal.[8]

Wash the contaminated surface to remove any residues.[8]

Ventilation: Ensure adequate ventilation of the area.[5]

Decontamination and Disposal
Waste Classification: Formetanate hydrochloride is classified as a P198 hazardous waste.

Disposal:

Do not dispose of with household garbage or allow it to reach the sewage system.[5]

Dispose of unwanted product and empty containers in accordance with local, regional,

national, and international regulations.[3][5] This must be done through an approved waste

disposal plant.

Decontamination:

Immediately remove any clothing that becomes contaminated.[5]

Wash contaminated clothing before reuse.[4][5]

Emergency Procedures: First Aid
Immediate medical attention is crucial in case of exposure.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration or oxygen. Immediately call a

physician or Poison Control Center.[4][5]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for 15-20 minutes. Seek medical advice if

irritation or a rash occurs.[1][4]

Eye Contact

Immediately flush eyes with lukewarm water for

at least 15-20 minutes, holding the eyelids open.

[1][3][4] Remove contact lenses, if present, after

the first 5 minutes. Call a physician or Poison

Control Center immediately.[3][4]

Ingestion

Immediately call a Poison Control Center or

doctor.[3][5] Rinse mouth.[5] Do not induce

vomiting unless instructed to do so by a medical

professional.[4] Never give anything by mouth to

an unconscious person.[3][8]

Note to Physician: Formetanate hydrochloride is a cholinesterase inhibitor. Atropine is

antidotal. Do not use 2-PAM (Pralidoxime).[3][8]

Workflow and Safety Relationships
The following diagram illustrates the logical flow of handling Formetanate hydrochloride,

emphasizing the critical safety and emergency response steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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